Cas no 858031-24-0 (4-bromo-3-methoxy-2-naphthonitrile)

• Product Name: 4-bromo-3-methoxy-2-naphthonitrile
• CAS No: 858031-24-0
• CID: 4660876
• Update Time: 2025-05-23

4-bromo-3-methoxy-2-naphthonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methoxy-2-naphthonitrile
• 4-bromo-3-methoxy-2-naphthonitrile

Additional information on 4-bromo-3-methoxy-2-naphthonitrile

Comprehensive Overview of 4-Bromo-3-methoxy-2-naphthonitrile (CAS No. 858031-24-0): Properties, Applications, and Industry Insights

4-Bromo-3-methoxy-2-naphthonitrile (CAS No. 858031-24-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated naphthalene derivative features a unique combination of functional groups, including a methoxy substituent and a nitrile moiety, which contribute to its versatile reactivity. Researchers often explore its potential as a building block for synthesizing complex molecules, particularly in the development of fluorescent dyes, organic semiconductors, and bioactive intermediates.

The compound’s molecular structure (C₁₂H₈BrNO) offers distinct advantages in cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemistry platforms. Recent trends highlight its utility in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which align with the growing demand for sustainable synthetic methods. Industry professionals also prioritize its role in designing OLED materials, reflecting the surge in searches for "high-efficiency emissive layers" and "naphthalene-based electronics."

From a spectroscopic perspective, 4-Bromo-3-methoxy-2-naphthonitrile exhibits characteristic absorption peaks in UV-Vis spectra (e.g., λ_max ~270–320 nm), making it relevant to discussions on "chromophore design"—a trending query among photochemistry enthusiasts. Its thermal stability (decomposition point >200°C) further supports applications in high-performance polymers, a niche with rising Google Trends data. Notably, the compound’s crystallinity and solubility profiles (moderate in polar aprotic solvents) are frequently cited in patents related to optoelectronic device fabrication.

Environmental and regulatory considerations are increasingly shaping compound adoption. While 858031-24-0 is not classified as hazardous under major chemical inventories, its bromine content prompts interest in "green halogenation alternatives"—a hot topic in green chemistry circles. Analytical techniques like HPLC-MS and NMR (δ 7.5–8.5 ppm for aromatic protons) are commonly employed for purity verification, addressing the "how to characterize naphthonitriles" queries prevalent in academic search logs.

Market analysts note growing procurement of 4-Bromo-3-methoxy-2-naphthonitrile by contract research organizations (CROs), driven by pharmaceutical R&D for kinase inhibitor scaffolds. This aligns with PubMed’s rising keyword "naphthalene medicinal chemistry." The compound’s cost-efficiency compared to analogous iodo derivatives further enhances its appeal, as evidenced by supplier metadata on specialty chemical platforms.

Future prospects for CAS 858031-24-0 include explorations in covalent organic frameworks (COFs) and photoredox catalysis—two areas dominating recent ACS journal citations. Its compatibility with continuous flow chemistry setups also positions it as a candidate for industry 4.0 chemical manufacturing, a sector with exponential search growth according to SEMrush data.